Cas no 184485-83-4 (1H-Indole-4,7-diamine)

1H-Indole-4,7-diamine structure
1H-Indole-4,7-diamine structure
Product Name:1H-Indole-4,7-diamine
CAS No:184485-83-4
MF:C8H9N3
MW:147.177160978317
CID:114322
PubChem ID:45078979
Update Time:2025-04-18

1H-Indole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4,7-diamine
    • 1H-Indole-4,7-diamine(9CI)
    • DTXSID60663630
    • TQP0798
    • 184485-83-4
    • SCHEMBL5271973
    • Inchi: 1S/C8H9N3/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H,9-10H2
    • InChI Key: IHUVUGGCPGQVIF-UHFFFAOYSA-N
    • SMILES: N1C=CC2C(=CC=C(C1=2)N)N

Computed Properties

  • Exact Mass: 147.07977
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.83
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